Cas no 20583-24-8 (Ethanedioic acid, bis(trifluoromethyl) ester)

Ethanedioic acid, bis(trifluoromethyl) ester structure
20583-24-8 structure
Product Name:Ethanedioic acid, bis(trifluoromethyl) ester
CAS No:20583-24-8
MF:C4F6O4
MW:226.030822753906
CID:1395043
PubChem ID:71350742
Update Time:2025-04-20

Ethanedioic acid, bis(trifluoromethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Ethanedioic acid, bis(trifluoromethyl) ester
    • bis(trifluoromethyl) oxalate
    • 20583-24-8
    • DTXSID60776532
    • SUOPTWUPGCKODX-UHFFFAOYSA-N
    • ethanedioic acid 1,2-bis(trifluoromethyl) ester
    • Bis(trifluoromethyl) ethanedioate
    • Inchi: 1S/C4F6O4/c5-3(6,7)13-1(11)2(12)14-4(8,9)10
    • InChI Key: SUOPTWUPGCKODX-UHFFFAOYSA-N
    • SMILES: FC(OC(C(=O)OC(F)(F)F)=O)(F)F

Computed Properties

  • Exact Mass: 225.97
  • Monoisotopic Mass: 225.97007745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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